Cas no 1806768-40-0 (Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1806768-40-0
• MF: C₁₁H₈ClF₆NO₃
• MW: 351.629543304443
• CID: 4812537
• Update Time: 2025-10-31

Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H8ClF6NO3/c1-21-7(20)3-5-2-6(4-12)9(22-11(16,17)18)19-8(5)10(13,14)15/h2H,3-4H2,1H3
• InChI Key： IHFBNAREXJJSKO-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C(F)(F)F)C(CC(=O)OC)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate

Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate: A Comprehensive Overview

Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate (CAS no. 1806768-40-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. This compound, characterized by its trifluoromethyl and trifluoromethoxy substituents, plays a pivotal role in the development of novel therapeutic agents. The presence of a chloromethyl group at the 3-position of the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure, featuring a pyridine core with multiple fluorinated and chlorinated functional groups, endows it with distinct chemical properties that are highly relevant to modern drug discovery. The trifluoromethyl group is particularly noteworthy, as it is known to improve metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the context of developing more effective and durable pharmaceuticals.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their versatility in medicinal chemistry. Studies have demonstrated that these compounds can exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation. The specific configuration of Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate makes it an attractive candidate for further exploration in this domain.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the chloromethyl group, researchers can design molecules that specifically target and inhibit aberrant kinase activity. Preliminary studies have shown promising results in using derivatives of this compound to develop novel anticancer agents.

The trifluoromethoxy and trifluoromethyl groups contribute to the compound's overall lipophilicity, which is a critical factor in drug design. These substituents enhance the compound's ability to cross cell membranes, thereby improving its pharmacokinetic properties. Additionally, the presence of these fluorinated groups can modulate electronic effects, influencing both binding affinity and metabolic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate with greater accuracy. Molecular modeling studies have been instrumental in understanding how this compound interacts with biological targets at the molecular level. These insights have guided the optimization of its structure to enhance its therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of fluorinated groups, in particular, requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that minimize side reactions and maximize efficiency, making it feasible to produce this compound on a larger scale for industrial applications.

In conclusion, Methyl 3-(chloromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new ways to harness its properties, this compound is poised to play an increasingly important role in addressing some of the most challenging medical conditions faced today.